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Compound of Interest

Compound Name: Methyl 4-methylsalicylate

Cat. No.: B1196125 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of

Methyl 4-methylsalicylate, specifically its boiling and melting points. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical research.

Introduction to Methyl 4-methylsalicylate
Methyl 4-methylsalicylate is an organic compound with the chemical formula C₉H₁₀O₃. It is a

derivative of salicylic acid and is of interest in various chemical and pharmaceutical

applications. Accurate knowledge of its physical properties is essential for its synthesis,

purification, and application in research and development.

Quantitative Physical Properties
The primary physical properties of Methyl 4-methylsalicylate, its boiling and melting points,

are summarized in the table below. These values are critical for understanding the compound's

physical state under different temperature conditions and for designing experimental and

industrial processes.

Physical Property Value

Boiling Point 242 °C[1]

Melting Point 27 °C to 28 °C[1]
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Experimental Protocols for Physical Property
Determination
While specific experimental protocols for Methyl 4-methylsalicylate are not detailed in the

available literature, the determination of its boiling and melting points follows standard

laboratory procedures for organic compounds. The following sections describe the general

methodologies employed for these measurements.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The

capillary method is a common and reliable technique for determining the melting point of a solid

organic compound like Methyl 4-methylsalicylate.[2][3][4]

Methodology:

Sample Preparation: A small amount of the purified Methyl 4-methylsalicylate is finely

powdered and packed into a thin-walled capillary tube, which is sealed at one end.[4][5] The

sample height in the tube is typically 2-3 mm.[5]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a heating bath, commonly a

Thiele tube filled with a high-boiling point oil (like mineral or silicone oil) or a dedicated

melting point apparatus with a heated metal block.[3][6][7]

Heating and Observation: The heating bath is heated gradually, and the temperature is

monitored closely.[5] A slow heating rate (around 1-2°C per minute) is crucial as the

temperature approaches the expected melting point to ensure thermal equilibrium between

the sample and the heating medium.

Melting Point Range: The temperature at which the first drop of liquid appears is recorded as

the beginning of the melting range. The temperature at which the entire solid has turned into

a clear liquid is recorded as the end of the melting range.[5] For pure compounds, this range

is typically narrow (0.5-1°C).

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. The Thiele tube method is a micro-scale technique suitable
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for determining the boiling point of a small quantity of a liquid like Methyl 4-methylsalicylate.

[6][8]

Methodology:

Sample Preparation: A small amount of liquid Methyl 4-methylsalicylate (a few drops) is

placed in a small test tube (fusion tube). A capillary tube, sealed at one end, is inverted and

placed inside the fusion tube with its open end submerged in the liquid.[8][9]

Apparatus Setup: The fusion tube assembly is attached to a thermometer with the sample

positioned near the thermometer bulb. This is then placed in a Thiele tube containing a

heating oil.[8][10] The design of the Thiele tube facilitates uniform heating of the oil through

convection.[6][7]

Heating and Observation: The Thiele tube is heated gently at the side arm. As the

temperature rises, the air trapped in the capillary tube expands and escapes as a slow

stream of bubbles.[8][9] Heating is continued until a rapid and continuous stream of bubbles

emerges from the capillary tube, indicating that the liquid has reached its boiling point and its

vapor is filling the capillary.[8][9]

Boiling Point Reading: The heat source is then removed, and the apparatus is allowed to

cool. The stream of bubbles will slow down and eventually stop. The boiling point is the

temperature at which the liquid just begins to be drawn back into the capillary tube.[6][8] This

is the point where the external pressure equals the vapor pressure of the liquid.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the general workflow for the experimental determination of the

melting and boiling points of an organic compound such as Methyl 4-methylsalicylate.
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Experimental Workflow for Physical Property Determination
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Caption: General experimental workflow for determining the melting and boiling points of an

organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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